4-Chloro-2-(3-chloro-5-methylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(3-chloro-5-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-4-9(6-11(16)5-8)13-7-10(15)2-3-12(13)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: RQSRQVCEHDWMMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Cl)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID40690343
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261929-33-2

Description

4-Chloro-2-(3-chloro-5-methylphenyl)benzoic acid (4-CBA) is an organic compound with a molecular formula of C11H8Cl2O2. It has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. 4-CBA is a commonly used reagent in laboratory experiments due to its relatively low cost and high availability. This article will provide an overview of 4-CBA, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

4-Chloro-2-(3-chloro-5-methylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of enzyme inhibition, and the determination of the structure of proteins. It has also been used as a model compound for studying the mechanism of action of other compounds.

Mechanism of Action

The exact mechanism of action of 4-Chloro-2-(3-chloro-5-methylphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). This inhibition is thought to be mediated by the formation of a covalent bond between the 4-Chloro-2-(3-chloro-5-methylphenyl)benzoic acid, 95% and the enzyme, resulting in the inhibition of its activity.
Biochemical and Physiological Effects
4-Chloro-2-(3-chloro-5-methylphenyl)benzoic acid, 95% has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 4-Chloro-2-(3-chloro-5-methylphenyl)benzoic acid, 95% can inhibit the activity of a number of enzymes, including COX-2 and 5-lipoxygenase. It has also been shown to have an anti-inflammatory effect in animal models of inflammation.

Advantages and Limitations for Lab Experiments

4-Chloro-2-(3-chloro-5-methylphenyl)benzoic acid, 95% has a number of advantages for laboratory experiments, including its low cost and ease of synthesis. However, it is important to note that the compound is not water-soluble and must be dissolved in a suitable solvent prior to use. Additionally, the compound is toxic and should be handled with caution.

Future Directions

There are a number of potential future directions for research involving 4-Chloro-2-(3-chloro-5-methylphenyl)benzoic acid, 95%. These include further studies into its mechanism of action, the development of new synthesis methods, and the exploration of its potential therapeutic applications. Additionally, further research could be conducted into its effects on other enzymes and its potential use as an inhibitor of other compounds.

Synthesis Methods

The most common method of synthesizing 4-Chloro-2-(3-chloro-5-methylphenyl)benzoic acid, 95% involves the reaction of 4-chlorobenzoic acid with 3-chloro-5-methylphenol in the presence of an acid catalyst. This reaction is typically carried out at a temperature of 80-90°C for 1-2 hours. The product is then purified by recrystallization from a suitable solvent.